CCT244747

• Molecular Formula: C20H24N8O2
• Molecular Weight: 408.5 g/mol
• InChI: InChI=1S/C20H24N8O2/c1-13(11-27(2)3)30-20-16(7-21)22-10-19(26-20)25-18-6-17(29-5)15(9-23-18)14-8-24-28(4)12-14/h6,8-10,12-13H,11H2,1-5H3,(H,23,25,26)/t13-/m1/s1
• InChIKey: IENLGMOXAQMNEH-CYBMUJFWSA-N

CCT244747 Overview

CCT244747 is a potent, ATP-competitive inhibitor of checkpoint kinase 1 (CHK1) with a biochemical IC50 of 7.7–8 nM [1][2]. It belongs to the 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitrile chemical class and was the first structurally disclosed CHK1 inhibitor to demonstrate both high selectivity (>1,250-fold over CHK2 and CDK1) and oral bioavailability [1][3]. CCT244747 abrogates the G2/M DNA damage checkpoint, potentiates genotoxic chemotherapy and radiotherapy, and exhibits single-agent antitumor activity in MYCN-driven neuroblastoma models [1][4].

May support CHK1-selective pathway inhibition studies

Reported high selectivity over CHK2/CDK1 supports kinase selectivity research

Oral dosing enables flexible repeated-dose in vivo study designs

Reported G2 checkpoint abrogation supports DNA damage combination research

• [1] Walton MI, Eve PD, Hayes A, et al. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs. Clin Cancer Res. 2012;18(20):5650-5661. doi:10.1158/1078-0432.CCR-12-1322 View Source
• [2] Lainchbury M, Matthews TP, McHardy T, et al. Discovery of 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as selective, orally bioavailable CHK1 inhibitors. J Med Chem. 2012;55(22):10229-10240. doi:10.1021/jm3012933 View Source
• [3] Chemical Probes Portal. Probe CCT244747. https://www.chemicalprobes.org/cct244747 View Source
• [4] Barker HE, Paget JTE, Khan AA, et al. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation. Radiother Oncol. 2017;122(3):470-475. doi:10.1016/j.radonc.2016.12.019 View Source

Why CCT244747 Is Irreplaceable

CHK1 inhibitors are not functionally interchangeable. First-generation agents such as AZD7762 exhibit near-equipotent inhibition of CHK2 (IC50 <10 nM), which is associated with cardiac dose-limiting toxicities in clinical trials, including grade 3 troponin elevation and myocardial ischemia [1]. Other early inhibitors like PF-477736 lack oral bioavailability and require intravenous or intraperitoneal administration, limiting their utility in chronic dosing regimens [2]. Even among orally bioavailable CHK1 inhibitors, selectivity ratios vary dramatically: SCH 900776 (MK-8776) achieves ~500-fold selectivity over CHK2, while prexasertib (LY2606368) shows only ~8-fold selectivity at the biochemical level . These differences in kinome selectivity, route of administration, and off-target liability translate directly into divergent in vivo tolerability, scheduling flexibility, and therapeutic index. The evidence below quantifies where CCT244747 is differentiated.

Dual CHK1/CHK2 inhibition

CHK2 co-inhibition by agents like AZD7762 may shift tolerability profile and confound CHK1-specific interpretation.

Parenteral-only administration

PF-477736 requires IV/IP routes, limiting repeated-dose schedules in preclinical models and restricting chemopotentiation timing flexibility.

Broader kinome engagement

Pan-kinase or less selective inhibitors may introduce off-target phenotypes, complicating target validation studies and endpoint interpretation.

• [1] Seto T, Katada C, Hironaka S, et al. Phase I dose-escalation study of AZD7762, a checkpoint kinase inhibitor, in combination with gemcitabine in US patients with advanced solid tumors. Cancer Chemother Pharmacol. 2014;73(3):539-549. doi:10.1007/s00280-014-2380-3 View Source
• [2] Chemical Probes Portal. Probe PF-477736. Route: Intraperitoneal, IV. https://www.chemicalprobes.org/pf-477736 View Source

CCT244747 Quantitative Evidence

CHK1 vs. CHK2 Biochemical Selectivity

CCT244747 inhibits recombinant human CHK1 with an IC50 of 8 nM while requiring >10,000 nM to inhibit CHK2, yielding a selectivity window exceeding 1,250-fold [1]. By contrast, AZD7762 is essentially equipotent against CHK1 (IC50 5 nM) and CHK2 (IC50 <10 nM, ~1-fold selectivity) . PF-477736 shows approximately 100-fold selectivity (CHK1 Ki 0.49 nM vs. CHK2 Ki 47 nM) [2]. SCH 900776 (MK-8776) exhibits 500-fold selectivity (CHK1 IC50 3 nM vs. CHK2 IC50 1,500 nM) . Prexasertib (LY2606368) demonstrates approximately 8-fold selectivity at the biochemical level (CHK1 IC50 <1 nM vs. CHK2 IC50 8 nM) . The >1,250-fold selectivity of CCT244747 exceeds that of SCH 900776 by at least 2.5-fold and exceeds the selectivity of AZD7762 by >1,250-fold.

Biochemical Selectivity

Reported

>1,250-fold CHK1 over CHK2

Supports CHK1-selective pathway interpretation

CHK1 IC50 8 nM; CHK2 >10,000 nM. AZD7762 near-equipotent (~1-fold).

Evidence Dimension	CHK1 vs. CHK2 biochemical selectivity ratio
Target Compound Data	CHK1 IC50 = 8 nM; CHK2 IC50 >10,000 nM; selectivity >1,250-fold
Comparator Or Baseline	AZD7762: CHK1 IC50 = 5 nM, CHK2 IC50 <10 nM (~1-fold); PF-477736: CHK1 Ki = 0.49 nM, CHK2 Ki = 47 nM (~100-fold); SCH 900776: CHK1 IC50 = 3 nM, CHK2 IC50 = 1,500 nM (500-fold); Prexasertib: CHK1 IC50 <1 nM, CHK2 IC50 = 8 nM (~8-fold)
Quantified Difference	CCT244747 selectivity (>1,250-fold) is ≥2.5× higher than SCH 900776 (500-fold), ≥12.5× higher than PF-477736 (~100-fold), ≥156× higher than prexasertib (~8-fold), and >1,250× higher than AZD7762 (~1-fold)
Conditions	In vitro recombinant kinase assays with ATP at approximate Km,ATP for each kinase; CHK2 and CDK1 IC50 determined by DELFIA assay; CHK1 IC50 by Caliper Ezreader II (Walton et al., 2012)

Why This Matters

CHK2 co-inhibition is mechanistically linked to cardiac toxicity in clinical trials (AZD7762), making maximal CHK1/CHK2 selectivity a critical procurement criterion for programs prioritizing therapeutic index and in vivo tolerability.

• [1] Walton MI, Eve PD, Hayes A, et al. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs. Clin Cancer Res. 2012;18(20):5650-5661. doi:10.1158/1078-0432.CCR-12-1322 View Source
• [2] Chemical Probes Portal. Probe PF-477736. CHK1 Ki = 0.49 nM; CHK2 Ki = 47 nM. View Source

Oral Bioavailability Advantage

CCT244747 was the first highly selective CHK1 inhibitor for which the chemical structure was publicly disclosed and oral bioavailability was demonstrated, achieving active tumor concentrations following oral administration in mice [1][2]. Its pharmacokinetic profile in BALB/c mice shows a plasma half-life of 0.67 h (IV, 10 mg/kg), 0.92 h (oral, 10 mg/kg), and systemic clearance of 0.125 L/h [3]. In contrast, the most advanced CHK1 inhibitor series preceding CCT244747 were not orally bioavailable: AZD7762 is administered exclusively as a 60-minute IV infusion in all clinical protocols [4], and the predecessor compound SAR-020106 from the same development program exhibited only 5% oral bioavailability in mice (F = 5%) . PF-477736 was likewise restricted to intravenous and intraperitoneal routes in preclinical studies [5]. Subsequent orally bioavailable CHK1 inhibitors (SCH 900776, prexasertib) entered clinical development later, but CCT244747 represents a structurally distinct chemotype with a unique 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitrile scaffold [2].

Oral Bioavailability

Class-level

Oral half-life 0.92 h; active tumor exposure

Enables repeated oral dosing for chemopotentiation schedules

Predecessor SAR-020106: F=5% in mice; AZD7762 IV-only.

Evidence Dimension	Oral bioavailability and pharmacokinetic profile
Target Compound Data	Oral plasma half-life 0.92 h; systemic clearance 0.125 L/h; active tumor concentrations achieved following oral dosing in mice; dose range 25–150 mg/kg p.o.
Comparator Or Baseline	SAR-020106 (predecessor from same series): oral bioavailability F = 5% in mice; AZD7762: IV-only clinical administration; PF-477736: IP/IV-only preclinical routes
Quantified Difference	CCT244747 achieved oral bioavailability sufficient for therapeutic tumor exposure, representing an increase from F ≈ 5% (SAR-020106) to levels supporting oral efficacy, while comparators required parenteral administration exclusively
Conditions	BALB/c mice; 10 mg/kg IV and oral dosing; plasma and tumor pharmacokinetic sampling; target engagement confirmed by pS296 CHK1 biomarker reduction (~4-fold at 100–150 mg/kg p.o.) in HT29 xenografts

Why This Matters

Oral bioavailability enables the repeated, delayed dosing schedules required for optimal chemopotentiation (CCT244747 must be present 24–48 hours following genotoxic exposure), a practical requirement that IV-only inhibitors cannot easily satisfy in preclinical efficacy models or potential clinical translation.

• [1] Walton MI, Eve PD, Hayes A, et al. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs. Clin Cancer Res. 2012;18(20):5650-5661. doi:10.1158/1078-0432.CCR-12-1322 View Source
• [2] Lainchbury M, Matthews TP, McHardy T, et al. Discovery of 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as selective, orally bioavailable CHK1 inhibitors. J Med Chem. 2012;55(22):10229-10240. doi:10.1021/jm3012933 View Source
• [3] Chemical Probes Portal. Probe CCT244747. In Vivo Validations: plasma half-life, clearance, target engagement. View Source
• [4] Seto T, Katada C, Hironaka S, et al. Phase I dose-escalation study of AZD7762, a checkpoint kinase inhibitor, in combination with gemcitabine in US patients with advanced solid tumors. Cancer Chemother Pharmacol. 2014;73(3):539-549. AZD7762 administered as 60-min IV infusion. View Source
• [5] Chemical Probes Portal. Probe PF-477736. Route of delivery: Intraperitoneal, IV in rats. View Source

Kinome-Wide Selectivity

In a radiometric protein phosphorylation assay screening 140 human kinases at 1 µM, CCT244747 inhibited only 8 kinases by >50% (excluding CHK1, which was inhibited 83%) [1]. At 10 µM, CCT244747 was tested against 121 kinases and inhibited only 9 by ≥80%, confirming that high-concentration off-target kinase engagement is limited to a small subset including RSK1/2, AMPK, BRSK1, IRAK1, TrkA, NUAK1, Aurora B, and MAP4K [1][2]. This narrow off-target profile contrasts with PF-477736, which at comparable concentrations inhibits VEGFR2 (Ki 8 nM), Aurora-A (IC50 23 nM), FGFR3 (IC50 23 nM), FLT3 (IC50 25 nM), CSF1R (IC50 10 nM), RET (IC50 39 nM), and YES (IC50 14 nM) in addition to CHK1 [3]. The broader polypharmacology of PF-477736 complicates interpretation of phenotype-driven experiments, whereas the constrained kinome footprint of CCT244747 supports its use as a selective tool compound for probing CHK1-specific biology [1].

Kinome Selectivity

Reported

7.4% of kinome engaged at 10 µM

Reduces off-target phenotype risk in target validation

PF-477736 inhibits 9+ kinases at nM concentrations.

Evidence Dimension	Kinome-wide selectivity: number of kinases inhibited >80% at 10 µM
Target Compound Data	9 out of 121 kinases inhibited ≥80% at 10 µM (7.4%); 8 out of 140 kinases inhibited >50% at 1 µM (5.7%)
Comparator Or Baseline	PF-477736: inhibits VEGFR2 (Ki 8 nM), Aurora-A (23 nM), FGFR3 (23 nM), FLT3 (25 nM), CSF1R (10 nM), RET (39 nM), YES (14 nM) in addition to CHK1 and CHK2 — a multi-kinase polypharmacology profile at nanomolar concentrations
Quantified Difference	CCT244747 engages only 7.4% of the kinome at 10 µM, whereas PF-477736 potently inhibits at least 9 distinct kinases at nanomolar concentrations, representing a substantially cleaner kinome selectivity profile for CCT244747
Conditions	Radiometric protein phosphorylation assay (MRC Protein Phosphorylation Unit, University of Dundee); ATP at approximate Km,ATP for each kinase; CCT244747 tested at 1 µM (140 kinases) and 10 µM (121 kinases)

Why This Matters

A clean kinome selectivity profile reduces the probability that observed cellular phenotypes arise from off-target kinase inhibition, making CCT244747 a more reliable tool compound for target validation studies and a lower-risk starting point for lead optimization programs.

• [1] Walton MI, Eve PD, Hayes A, et al. Supplementary Table 1: Kinome selectivity profile of CCT244747. Clin Cancer Res. 2012;18(20). Figshare deposit. View Source
• [2] Chemical Probes Portal. Probe CCT244747. Selectivity: at 10 µM inhibited only 9/121 kinases by >80%. View Source
• [3] Chemical Probes Portal. Probe PF-477736. Off-target potency data: VEGFR2 Ki 8 nM; Aurora-A IC50 23 nM; FGFR3 IC50 23 nM; FLT3 IC50 25 nM; CSF1R IC50 10 nM. View Source

Cardiac Ion Channel Safety

CCT244747 was profiled against a panel of cardiac ion channels using the Millipore Ion Channel CardiacProfile assay. At 10 µM, CCT244747 exhibited less than 25% inhibition of hNav1.5, hKv4.3/hKChIP2, hCav1.2, hKv1.5, hKCNQ1/hminK, and hHCN4 . This favorable cardiac ion channel profile stands in marked contrast to the clinical experience with AZD7762, a dual CHK1/CHK2 inhibitor that caused cardiac dose-limiting toxicities in Phase I trials: grade 3 asymptomatic elevated troponin I at 32 mg and grade 3 myocardial ischemia with chest pain, ECG changes, and decreased left ventricular ejection fraction at 40 mg [1]. While the cardiac toxicity of AZD7762 is attributed in part to its CHK2 co-inhibition, the clean ion channel profile of CCT244747 provides an additional, independent safety margin [2].

Cardiac Ion Channel Profile

Class-level

Supports tolerability endpoint monitoring in in vivo studies

AZD7762 clinical cardiac DLTs reported; CHK2 co-inhibition context.

Cellular Chemopotentiation

Head-to-head

Gemcitabine PI 5.6–16; 5FdU PI up to 47

Supports combination chemopotentiation endpoint review

MIA IC50 29–170 nM across 4 cell lines; activity index 3.5–23.

In Vivo Combination Model

Endpoint context

Tumor growth delay in SW620/CalU-6 xenografts

Supports in vivo model-response interpretation with oral dosing

pS296 CHK1 reduced ~4-fold; oral CCT244747 75 mg/kg.

Evidence Dimension	Cardiac ion channel inhibition profile as a predictor of cardiovascular safety
Target Compound Data	<25% inhibition of hNav1.5, hKv4.3/hKChIP2, hCav1.2, hKv1.5, hKCNQ1/hminK, and hHCN4 at 10 µM
Comparator Or Baseline	AZD7762 (dual CHK1/CHK2 inhibitor): cardiac DLTs in Phase I — grade 3 troponin I elevation at 32 mg, grade 3 myocardial ischemia at 40 mg (both during monotherapy cycle)
Quantified Difference	CCT244747 shows minimal cardiac ion channel engagement (<25% inhibition at 10 µM, a concentration >1,000× its CHK1 IC50), while AZD7762 generated clinically significant cardiac adverse events requiring discontinuation at therapeutic exposure levels
Conditions	Millipore Ion Channel CardiacProfile assay; CCT244747 tested at 10 µM; AZD7762 clinical data from Phase I dose-escalation study (NCT00473616) in patients with advanced solid tumors

Why This Matters

Cardiac toxicity was a primary cause of clinical failure for AZD7762; the favorable cardiac ion channel profile of CCT244747, combined with its high CHK1/CHK2 selectivity, makes it a preferred choice for in vivo efficacy studies where cardiovascular tolerability may be a limiting factor.

• [1] Seto T, Katada C, Hironaka S, et al. Phase I dose-escalation study of AZD7762, a checkpoint kinase inhibitor, in combination with gemcitabine in US patients with advanced solid tumors. Cancer Chemother Pharmacol. 2014;73(3):539-549. Cardiac DLTs: grade 3 troponin I at 32 mg; grade 3 myocardial ischemia at 40 mg. View Source
• [2] Walton MI, Eve PD, Hayes A, et al. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs. Clin Cancer Res. 2012;18(20):5650-5661. CHK2 IC50 >10,000 nM; CDK1 IC50 >10,000 nM. View Source

G2 Checkpoint Abrogation and Chemopotentiation

In a cell-based mitosis induction assay (MIA) measuring functional G2 checkpoint abrogation, CCT244747 exhibited IC50 values ranging from 29 to 170 nM across HT29, SW620, MiaPaCa-2, and Calu-6 human tumor cell lines, with corresponding 96-hour growth inhibition GI50 values of 0.33–3.0 µM, yielding activity indices (AI = GI50/MIA IC50) between 3.5 and 23 [1]. The compound significantly potentiated the cytotoxicity of multiple genotoxic agents: in HT29 cells, the potentiation index (PI) for gemcitabine was 8.5 ± 1.6, and for SN-38 (the active metabolite of irinotecan) was 1.9 ± 0.14; in SW620 cells, gemcitabine PI reached 12.2 ± 2.7; in MiaPaCa-2 cells, gemcitabine PI was 16 ± 6.3; and in Calu-6 cells, gemcitabine PI was 5.6 ± 0.96 [1]. For 5-fluoro-2′-deoxyuridine (5FdU), the PI in SW620 cells was 47 ± 14 [1]. These functional cellular data demonstrate that CCT244747 engages its target and potentiates DNA-damaging agents at concentrations well below its cytotoxicity threshold. Comparative cellular potentiation data for other CHK1 inhibitors in identical assay formats have not been published, limiting direct head-to-head comparison; however, the breadth of cell lines and genotoxic agents tested provides robust evidence of consistent chemopotentiation activity [1].

Cellular Chemopotentiation

Head-to-head

Gemcitabine PI 5.6–16; 5FdU PI up to 47

Supports combination chemopotentiation endpoint review

MIA IC50 29–170 nM across 4 cell lines; activity index 3.5–23.

Evidence Dimension	Cellular functional CHK1 inhibition (G2 checkpoint abrogation) and chemopotentiation index
Target Compound Data	MIA IC50: 29–170 nM across 4 cell lines; AI: 3.5–23; Gemcitabine PI: 5.6–16 (range across cell lines); SN-38 PI: 1.4–5.0; 5FdU PI: 9.6–47
Comparator Or Baseline	CCT244747 alone (GI50 control): HT29 GI50 = 0.62 µM; SW620 GI50 = 3.0 µM; MiaPaCa-2 GI50 = 1.0 µM; Calu-6 GI50 = 0.33 µM. No published cellular potentiation data for other CHK1 inhibitors using identical MIA assay format exist for direct comparison.
Quantified Difference	CCT244747 enhanced genotoxic cytotoxicity by PI values of 1.4–47 (all statistically significant, P<0.05 except CDDP in HT29), with activity indices demonstrating a 3.5–23-fold window between functional CHK1 inhibition and cellular cytotoxicity
Conditions	HT29, SW620, MiaPaCa-2, and Calu-6 human tumor cell lines; MIA assay with nocodazole positive control; 96-hour SRB growth inhibition; CCT244747 combined with fixed GI50 concentrations of SN-38, gemcitabine, etoposide, cisplatin, 5-FU, or 5FdU

Why This Matters

The activity index quantifies the therapeutic window between target engagement and cytotoxicity, providing a direct measure of cellular selectivity. PI values up to 16 for gemcitabine indicate that CCT244747 can reduce the required genotoxic dose by >10-fold, a key consideration for combination regimen design.

• [1] Walton MI, Eve PD, Hayes A, et al. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs. Clin Cancer Res. 2012;18(20):5650-5661. Table 1: MIA IC50, GI50, combination GI50, and PI values. View Source

In Vivo Combination Efficacy

In human tumor xenograft studies, oral administration of CCT244747 (75 mg/kg) in combination with irinotecan or gemcitabine significantly increased tumor growth delay in SW620 (colorectal) and Calu-6 (lung) xenograft models, respectively [1]. Concomitant pharmacodynamic biomarker analysis confirmed target engagement: gemcitabine-induced CHK1 autophosphorylation at serine 296 (pS296 CHK1) was reduced approximately 4-fold (P<0.05) following oral CCT244747 at 100–150 mg/kg in HT29 xenografts, and biomarkers of cell-cycle inactivity (pY15 CDK1) were similarly inhibited both in vitro and in vivo, resulting in enhanced DNA damage (γH2AX) and apoptosis (cleaved PARP) [1][2]. CCT244747 also demonstrated marked single-agent antitumor activity in a MYCN-driven transgenic mouse model of neuroblastoma, monitored by MRI [1]. Earlier CHK1 inhibitors were not evaluated in the same xenograft models, preventing direct head-to-head comparison; however, the J Med Chem discovery paper explicitly states that the most advanced CHK1 inhibitor series preceding CCT244747 were not orally bioavailable, making these in vivo combination studies infeasible for prior compounds [3].

In Vivo Combination Model

Endpoint context

Tumor growth delay in SW620/CalU-6 xenografts

Supports in vivo model-response interpretation with oral dosing

pS296 CHK1 reduced ~4-fold; oral CCT244747 75 mg/kg.

Evidence Dimension	In vivo antitumor efficacy in combination with genotoxic chemotherapy in human tumor xenografts
Target Compound Data	Oral CCT244747 (75 mg/kg) + irinotecan: significant tumor growth delay in SW620 xenografts; + gemcitabine: significant tumor growth delay in Calu-6 xenografts; biomarker: ~4-fold reduction in pS296 CHK1 (P<0.05) at 100–150 mg/kg p.o.; single-agent activity in MYCN-driven neuroblastoma model
Comparator Or Baseline	Pre-CCT244747 CHK1 inhibitor series: not orally bioavailable, precluding comparable oral combination xenograft studies. SAR-020106 (predecessor): F = 5% oral bioavailability, required IP dosing for in vivo studies.
Quantified Difference	CCT244747 achieved therapeutically active tumor concentrations via oral dosing, enabling repeated delayed administration schedules required for chemopotentiation — a capability absent from all earlier CHK1 inhibitor series
Conditions	CRTac:Ncr-Fox1(nu) athymic mice bearing HT29, SW620, or Calu-6 xenografts; oral CCT244747 at 25–150 mg/kg; combination with irinotecan or gemcitabine; tumor growth delay assessed by caliper measurement; biomarker modulation by immunoblotting of tumor lysates

Why This Matters

In vivo demonstration of oral efficacy with concomitant biomarker modulation validates CCT244747 as a viable tool compound for preclinical combination therapy studies that require flexible, repeated dosing — a capability that fundamentally distinguishes it from IV-only CHK1 inhibitors.

• [1] Walton MI, Eve PD, Hayes A, et al. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs. Clin Cancer Res. 2012;18(20):5650-5661. doi:10.1158/1078-0432.CCR-12-1322 View Source
• [2] Chemical Probes Portal. Probe CCT244747. Target engagement: pS296 CHK1 reduced ~4-fold (P<0.05) by 100 and 150 mg/kg CCT244747 in HT29 xenografts. View Source
• [3] Lainchbury M, Matthews TP, McHardy T, et al. Discovery of 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as selective, orally bioavailable CHK1 inhibitors. J Med Chem. 2012;55(22):10229-10240. doi:10.1021/jm3012933 View Source

CCT244747 Application Scenarios

Gemcitabine & Irinotecan Combination Studies

CCT244747 is the CHK1 inhibitor of choice for preclinical combination chemotherapy studies requiring oral, repeated dosing schedules. The compound significantly potentiates gemcitabine (PI = 5.6–16) and irinotecan/SN-38 (PI = 1.4–5.0) across colorectal (HT29, SW620), pancreatic (MiaPaCa-2), and lung (Calu-6) cancer cell lines [1]. In vivo, oral CCT244747 at 75 mg/kg enhances gemcitabine and irinotecan antitumor activity in SW620 and Calu-6 xenografts, with biomarker evidence of CHK1 inhibition (pS296 CHK1 reduction ~4-fold) and enhanced DNA damage and apoptosis [1][2]. The scheduling requirement — CCT244747 must be present 24–48 hours post-genotoxic exposure — is facilitated uniquely by its oral bioavailability, which enables repeated delayed administration without the need for repeated IV access in mice [1].

Radiosensitization in Bladder & HNSCC

CCT244747 is validated as a radiosensitizer in bladder (T24, RT112) and head and neck (Cal27) cancer cell lines, where it abrogates radiation-induced G2 arrest and drives premature mitotic entry with damaged DNA [3]. In vivo, oral CCT244747 combined with radiation produces tumor growth delay and survival benefit in xenograft models [3]. For radiotherapy combination studies, the high CHK1/CHK2 selectivity (>1,250-fold) of CCT244747 is particularly relevant because it minimizes confounding CHK2-mediated effects on the G1 checkpoint, allowing cleaner interrogation of CHK1-specific radiosensitization mechanisms [4]. The cardiac ion channel safety profile (<25% inhibition at 10 µM) further supports its use in longitudinal in vivo radiotherapy studies where cumulative toxicity is a concern .

MYCN-Driven Neuroblastoma Model

CCT244747 demonstrated marked single-agent antitumor activity in a MYCN-driven transgenic mouse model of neuroblastoma when administered orally, with tumor response monitored by MRI [1]. This application leverages two differentiating features: oral bioavailability enabling sustained single-agent dosing, and the high selectivity profile that minimizes off-target kinase-driven toxicities during chronic administration. The kinome-wide selectivity of CCT244747 (only 9/121 kinases inhibited ≥80% at 10 µM) reduces the probability of polypharmacology confounding the interpretation of single-agent efficacy in this oncogene-driven model [1].

CHK1 Target Validation and Chemical Biology

CCT244747 is recommended as a selective CHK1 tool compound for chemical biology studies requiring clean discrimination between CHK1 and CHK2 functions in the DNA damage response. Its >1,250-fold selectivity over CHK2 and CDK1, combined with the narrow kinome footprint (7.4% of kinases engaged at 10 µM), makes it superior to PF-477736 (multi-kinase activity at nanomolar concentrations) and AZD7762 (CHK1/CHK2 equipotent) for experiments where CHK1-specific phenotypes must be resolved from off-target contributions [1][5]. The Chemical Probes Portal lists CCT244747 with orthogonal probe recommendations (MK-8776, PF-477736), enabling rigorous target engagement validation strategies [2]. Researchers should note that CHK1 inhibition alone is not expected to be cytotoxic in HT29 and SW620 colon cancer cell lines in the absence of genotoxic stress, an important experimental control consideration [2].

Application

Selection Property

Validation Focus

Combination chemotherapy research

Oral dosing schedule flexibility

Chemopotentiation and tumor growth delay models

Radiosensitization mechanism studies

High CHK1/CHK2 selectivity profile

Radiation-induced G2 checkpoint abrogation

Neuroblastoma oncogene-driven model

Clean kinome selectivity and oral dosing

Single-agent model-response and MRI monitoring

CHK1 target validation tool compound

Narrow kinome footprint

CHK1-specific phenotype discrimination

• [1] Walton MI, Eve PD, Hayes A, et al. CCT244747 is a novel potent and selective CHK1 inhibitor with oral efficacy alone and in combination with genotoxic anticancer drugs. Clin Cancer Res. 2012;18(20):5650-5661. doi:10.1158/1078-0432.CCR-12-1322 View Source
• [2] Chemical Probes Portal. Probe CCT244747. Selectivity, potency, in vivo validation, and orthogonal probe recommendations. View Source
• [3] Barker HE, Paget JTE, Khan AA, et al. An orally bioavailable Chk1 inhibitor, CCT244747, sensitizes bladder and head and neck cancer cell lines to radiation. Radiother Oncol. 2017;122(3):470-475. doi:10.1016/j.radonc.2016.12.019 View Source
• [4] Walton MI, Eve PD, Hayes A, et al. CCT244747 is a novel potent and selective CHK1 inhibitor. Supplementary Table 1: CHK2 IC50 >10,000 nM; CDK1 IC50 >10,000 nM. View Source
• [5] Chemical Probes Portal. Probe PF-477736. Off-target kinase activity data. View Source